Cas no 174022-42-5 (Bevirimat)

Bevirimat (pa-457; mpc-4326; YK fh312) is an inhibitor of HIV-1 virus particle maturation
Bevirimat structure
Bevirimat structure
Bevirimat
174022-42-5
C36H56O6
584.8263
MFCD00954243
1066711
457928

Bevirimat Properties

Names and Identifiers

    • Bevirimat
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • BVM
    • DSB
    • FH11327
    • MPC-4326
    • PA-457
    • YK FH312
    • YK-FH312
    • (3b)-3-(3-Carboxy-3-methyl-1-oxobutoxy)lup-20(29)-en-28-oic acid
    • 3-0-(3′-3′-Dimethylsuccinyl)betulinic acid
    • O-(3,3-Dimethylsuccinyl)betulinic acid
    • PA 457
    • Bevirimat(PA-457)
    • 3-O-(3',3'-Dimethylsuccinyl)betulinic acid
    • 3-O-(3',3'-dimethylsuccinyl) betulinic acid
    • S125DW66N8
    • 3-O-(3',3'-Dimethylsuccinyl)-betulinic acid
    • C36H56O6
    • Bevirimat [INN]
    • bevirimatum
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(4-hydroxy-3,3-dimethyl-4-oxo-butanoy
    • FH 11327
    • 3-O-(3'',3''-dimethylsuccinyl)betulinic acid
    • CCG-270147
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(4-hydroxy-3,3-dimethyl-4-oxo-butanoyl)oxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • MS-30468
    • DB06581
    • PA-457;MPC-4326;YK FH312
    • 2,2-Dimethyl-succinic acid 4-((1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-carboxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-icosahydro-cyclopenta[a]chrysen-9-yl) ester
    • CHEMBL404519
    • Bevirimat; PA-457; MPC-4326
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-((3-carboxy-3-methylbutanoyl)oxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylic acid
    • UNII-S125DW66N8
    • 2,2-Dimethyl-succinic acid, 4-((1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-carboxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-eicosahydro-cyclopenta[a]chrysen-9-yl) ester
    • Bevirimat, >=98% (HPLC)
    • CHEBI:65484
    • Q851897
    • s9010
    • BDBM50050955
    • 174022-42-5
    • MFCD00954243
    • ZGA02242
    • (3beta)-3-[(3-carboxy-3-methylbutanoyl)oxy]lup-20(29)-en-28-oic acid
    • AKOS030526656
    • AC-34026
    • EX-A2381
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13bR)-9-(3-carboxy-3-methylbutanoyloxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
    • 3-O-(3'',3''-dimethyl-succinyl)-betulinic acid
    • SCHEMBL2612026
    • Bevirimat(PA-457)?
    • BEVIRIMAT [MI]
    • 2I4
    • NCGC00390568-02
    • Lup-20(29)-en-28-oic acid, 3-(3-carboxy-3-methyl-1-oxobutoxy)-, (3beta)-
    • ZB1856
    • DBS, PA-457
    • bevirimat-dimeglumine
    • HY-N0842
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-((3-carboxy-3-methylbutanoyl)oxy)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
    • 3-O-(3'',3''-dimethylsuccinyl)-betulinic acid
    • 3alpha-[(3-carboxy-3-methylbutanoyl)oxy]-8alpha,9beta,10alpha,13alpha,17alpha,19beta-lup-20(29)-en-28-oic acid
    • YJEJKUQEXFSVCJ-WRFMNRASSA-N
    • NS00069609
    • 3beta-(3-Carboxy-3-methylbutanoyloxy)lup-20(29)-en-28-oic acid
    • DTXSID20169749
    • PA-103001
    • DTXCID5092240
    • YK-FH 312
    • PA457
    • BRD-K16898998-001-01-6
    • DA-61632
    • (3beta)-3-((3-carboxy-3-methylbutanoyl)oxy)lup-20(29)-en-28-oic acid
    • (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-(3-carboxy-3-methylbutanoyl)oxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta(a)chrysene-3a-carboxylic acid
    • MPC4326
    • dsb-2nmg
    • +Expand
    • MFCD00954243
    • YJEJKUQEXFSVCJ-WRFMNRASSA-N
    • 1S/C36H56O6/c1-21(2)22-12-17-36(30(40)41)19-18-34(8)23(28(22)36)10-11-25-33(7)15-14-26(42-27(37)20-31(3,4)29(38)39)32(5,6)24(33)13-16-35(25,34)9/h22-26,28H,1,10-20H2,2-9H3,(H,38,39)(H,40,41)/t22-,23+,24-,25+,26-,28+,33-,34+,35+,36-/m0/s1
    • O(C(C([H])([H])C(C(=O)O[H])(C([H])([H])[H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C(=O)O[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

  • 584.40769g/mol
  • 0
  • 9.1
  • 2
  • 6
  • 7
  • 584.40769g/mol
  • 584.40769g/mol
  • 101Ų
  • 42
  • 1170
  • 0
  • 10
  • 0
  • 0
  • 0
  • 1
  • 584.8

Experimental Properties

  • 8.14130
  • 100.90000
  • 662.7±40.0 °C at 760 mmHg
  • No data available
  • No data available
  • 197.7±20.8 °C
  • Insuluble (1.3E-5 g/L) (25 ºC),
  • Powder
  • 1.13±0.1 g/cm3 (20 ºC 760 Torr),

Bevirimat Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001ZV0-10mg
Lup-20(29)-en-28-oic acid, 3-(3-carboxy-3-methyl-1-oxobutoxy)-, (3β)-
174022-42-5 95%
10mg
$201.00
A2B Chem LLC
AA92332-1mg
Bevirimat
174022-42-5 ≥98%
1mg
$56.00 2024-04-20
Aaron
AR00203C-20mg
Lup-20(29)-en-28-oic acid, 3-(3-carboxy-3-methyl-1-oxobutoxy)-, (3β)-
174022-42-5
20mg
$882.00
abcr
AB479777-100 mg
Bevirimat; .
174022-42-5
100MG
€947.00 2023-07-10
ChemScence
CS-3010-5mg
Bevirimat
174022-42-5 98.95%
5mg
$420.0 2022-04-27
Crysdot LLC
CD31002980-5mg
Bevirimat
174022-42-5 98+%
5mg
$228 2024-07-18
DC Chemicals
DC9643-100 mg
Bevirimat(PA-457)
174022-42-5 >98%
100mg
$650.0 2022-03-01
eNovation Chemicals LLC
D628760-500mg
Bevirimat
174022-42-5 97%
500mg
$800 2022-09-07
MedChemExpress
HY-N0842-10mM*1mLinDMSO
Bevirimat
174022-42-5 98.95%
10mM*1mLinDMSO
¥4188 2022-05-18
S e l l e c k ZHONG GUO
S9010-1mg
Bevirimat
174022-42-5 99.81%
1mg
¥794.78 2023-09-15

Bevirimat Synthesis

Bevirimat Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:174022-42-5)
CHANG JING LI
18228035716
jingcuibio@163.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:174022-42-5)
WANG HONG XIA
18981717076
2355253619@qq.com
ChengDu YiRui Bio-Technology CO., LTD
Audited Supplier Audited Supplier
(CAS:174022-42-5)
SU NA
18224028459
yirui307@163.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:174022-42-5)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:174022-42-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:174022-42-5)
TANG SI LEI
15026964105
2881489226@qq.com

Bevirimat Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:174022-42-5)Bevirimat
A881720
99%/99%/99%
5mg/10mg/25mg
150.0/251.0/552.0